(2S)-2-(4-Chlorophenyl)piperazine;dihydrochloride

• IUPAC Name: (2S)-2-(4-chlorophenyl)piperazine;dihydrochloride
• InChI: InChI=1S/C10H13ClN2.2ClH/c11-9-3-1-8(2-4-9)10-7-12-5-6-13-10;;/h1-4,10,12-13H,5-7H2;2*1H/t10-;;/m1../s1
• InChI Key: FKKKAACZISPRMO-YQFADDPSSA-N
• Canonical SMILES: C1CNC(CN1)C2=CC=C(C=C2)Cl.Cl.Cl
• Isomeric SMILES: C1CN[C@H](CN1)C2=CC=C(C=C2)Cl.Cl.Cl
• Molecular Formula: C10H15Cl3N2
• Molecular Weight: 269.6 g/mol
• CAS No.: 2248352-17-0

Description

“(2S)-2-(4-Chlorophenyl)piperazine;dihydrochloride” is a chemical compound with the molecular formula C10H15Cl3N2. Its average mass is 269.599 Da and its monoisotopic mass is 268.030090 Da.

Safety and Hazards

The compound is classified as an eye irritant, skin irritant, and may cause respiratory irritation. It is recommended to avoid dust formation and ensure adequate ventilation when handling the compound.

Mechanism of Action

Target of Action

Piperazine-based compounds are known to interact with various receptors and enzymes in the body . They are found in many marketed drugs in the realm of antidepressants, antipsychotics, antihistamines, antifungals, and antibiotics .

Mode of Action

Piperazine derivatives are known to have versatile binding possibilities with metal ions due to substitution in the nitrogen atom of piperazine . This allows them to interact with various targets in the body, leading to their diverse therapeutic effects .

Biochemical Pathways

Piperazine-based compounds are known to have antihistamine, anticancer, antimicrobial, and antioxidant properties . This suggests that they may interact with a variety of biochemical pathways related to these functions.

Result of Action

Given the known effects of piperazine-based compounds, it can be inferred that the compound may have a range of potential effects depending on its specific targets and mode of action .